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bromide
CAS No.: 95184-07-9
Cat. No.: B3416832

Get Quote

Executive Summary

3-Methyl-2-thienylmagnesium bromide (CAS: 95184-07-9) is a highly reactive
organometallic reagent used primarily in the synthesis of functionalized thiophene derivatives—
a critical structural motif in medicinal chemistry (e.g., bioisosteres for phenyl groups).[1][2][3][4]

This guide is designed for Senior Scientists and Process Chemists. It moves beyond standard
SDS data to provide a field-validated operational framework. It addresses the specific risks
associated with thiophene-based Grignards, including their pyrophoric potential, tendency to
crystallize at low temperatures, and the formation of explosive peroxides in ether-based
solvents.

Part 1: Chemical Identity & Physicochemical
Profile[3][5]

This reagent is almost exclusively supplied as a solution in Tetrahydrofuran (THF), typically at
0.5 M concentration.[4] The properties below reflect this solution matrix.
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Property Specification

CAS Number 95184-07-9

Molecular Formula CsHsBrMgS

Molecular Weight 201.37 g/mol

Concentration 0.5 M in THF (Standard)

Appearance Clear yellow to dark brown liquid

Density 0.951 g/mL at 25 °C

Boiling Point 65-67 °C (Solvent: THF)

Flash Point -17 °C (1 °F) (Solvent: THF)

Solubility Reacts violently with water; Soluble in ethers

Technical Insight: The 0.5 M concentration is strategic. Higher concentrations of thiophene-

based Grignards often suffer from poor solubility at low storage temperatures (2-8 °C), leading

to precipitation of the active species. If precipitation occurs, gentle warming to room

temperature with swirling (under inert gas) is required to redissolve before use.

Part 2: Hazard Identification & Risk Assessment[5]
GHS Classification (Solution Matrix)

The primary hazards stem from the solvent (THF) and the organomagnesium species itself.

Flammable Liquids: Category 2 (Highly flammable liquid and vapor).[4][5]

Substances Reacting with Water: Category 1 (In contact with water releases flammable

gases which may ignite spontaneously).

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).

Carcinogenicity: Category 2 (Suspected of causing cancer - THF related).[4]
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation, CNS
depression).

The "Hidden" Hazards

o Peroxide Formation (EUH019): THF forms explosive peroxides upon exposure to air. While
the Grignard reagent itself acts as a scavenger, "empty" bottles with residual solvent films
are high-risk zones for peroxide crystallization.

e Schlenk Equilibrium Shift: Thiophene rings are electron-rich. Over time, or if the solvent
evaporates, the equilibrium may shift, potentially altering reactivity profiles in sensitive
catalytic cycles (e.g., Kumada or Negishi couplings).

Part 3: Engineering Controls & Safe Handling
Protocols

Core Directive: Never handle this reagent in an open atmosphere. All manipulations must occur
under positive pressure of Nitrogen (Nz2) or Argon (Ar).

Experimental Workflow: Inert Transfer

The following diagram illustrates the required setup for transferring the reagent from a
commercial Sure/Seal™ bottle to a reaction vessel. This method minimizes exposure and
prevents the "back-suction" of air.

2. Withdraw Reagent X "
1. Insert Gas Inlet Source Bottle Invert Bottle; Oven-Dried Syringe 3. Dropwise Addition
(Positive Pressure; (Sure/Seal™ Septum) (Luer-Lock) (Control Exotherm)

Inert Gas Line Maintain Inert Atm = Reaction Vessel
(N2/Ar Balloon or Manifold) gl (Equipped with Septum)
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Figure 1: Inert atmosphere transfer workflow preventing pyrophoric ignition and reagent
degradation.

Protocol: Cannula Transfer (Volumes > 20 mL)

For larger volumes, syringes are unsafe due to plunger slippage risks. Use a double-tipped
needle (cannula).

Pressurize Source: Insert an inert gas line into the reagent bottle to create positive pressure.

Prime Cannula: Insert one end of the cannula into the reagent bottle (headspace) and the
other into the receiving flask. Allow gas to purge the needle.

Transfer: Lower the cannula tip into the liquid reagent. The positive pressure will drive the
liquid into the receiving flask.

Stop: Lift the cannula tip above the liquid level to stop flow, then remove.

Part 4: Emergency Response & Quenching[8]

The "Water Paradox": While water is the ultimate neutralization agent, adding water directly to
the neat reagent causes a violent explosion. The quenching process must be staged.

Quenching Mechanism

The goal is to protonate the carbanion safely, dissipating the heat of neutralization (AH_neut)
via a heat sink (solvent).

Reaction:

Step-by-Step Quenching Protocol

Scenario: Quenching a completed reaction mixture or disposing of excess reagent.

e Cooling: Place the vessel in an ice/water bath (0 °C).
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Dilution: Ensure the mixture is well-diluted with a non-reactive solvent (e.g., Toluene or
additional THF).

Primary Quench (The Proton Source): Slowly add Ethyl Acetate or Acetone.

o Why? These ketones/esters react with the Grignard to form alkoxides. This reaction is
exothermic but significantly less violent than protonation by water. It consumes the active

"fire" potential.
Secondary Quench: Slowly add Saturated Aqueous Ammonium Chloride (NH4ClI).

o Why? This provides a buffered proton source to hydrolyze the magnesium salts without
generating extreme pH spikes that could emulsify the product.

Final Wash: Once bubbling ceases, water can be added freely.
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Figure 2: Staged quenching protocol to prevent thermal runaway.
Part 5: Storage & Stability
e Temperature: Store at 2-8 °C.

* Headspace: Must remain under Nitrogen/Argon.[6] If the septum is punctured multiple times,
replace the cap or transfer the remaining solution to a new, dry Schlenk flask.

o Shelf Life: Typically 6 months.[7]
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e Visual Check: A slight precipitate is normal (magnesium salts). If the solution turns cloudy or
viscous, titration is recommended to verify the molarity before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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